Cas no 24021-44-1 (Desmethyl Ketoprofen Methyl Ester)

• Product Name: Desmethyl Ketoprofen Methyl Ester
• CAS No: 24021-44-1
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 240366
• PubChem ID: 10634678
• Update Time: 2025-04-19

Desmethyl Ketoprofen Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3-benzoyl-, methyl ester
• Desmethyl Ketoprofen Methyl Ester
• methyl 2-(3-benzoylphenyl)acetate
• (3-Benzoyl-phenyl)-essigsaeuremethylester
• (m-Benzoylphenyl)acetic Acid Methyl Ester
• 3-Benzoyl-benzeneacetic Acid Methyl Ester
• Methyl (3-Benzoylphenyl)acetate
• methyl m-benzoyl-phenyl-acetate
• SCHEMBL6115593
• QTXILVCSTXQKLF-UHFFFAOYSA-N
• DTXSID70442832
• 24021-44-1
• J-015316
• AKOS030240613
• FT-0666142
• 3-Benzoylbenzeneacetic Acid Methyl Ester; Acetic acid, (m-benzoylphenyl)-, methyl ester (8CI); Methyl (3-benzoylphenyl)acetate

• Inchi： 1S/C16H14O3/c1-19-15(17)11-12-6-5-9-14(10-12)16(18)13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key： QTXILVCSTXQKLF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=CC(CC(=O)OC)=C1

Computed Properties

• Exact Mass: 254.09400
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 153-154 °C(Press: 0.1 Torr)
• PSA: 43.37000
• LogP: 2.63310